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Compound of Interest

Compound Name: Florpyrauxifen

Cat. No.: B1531466

For Researchers, Scientists, and Drug Development Professionals

Introduction

Florpyrauxifen-benzyl, marketed under the trade name Rinskor™, is a novel synthetic auxin
herbicide developed by Corteva Agriscience (formerly Dow AgroSciences).[1] It belongs to the
arylpicolinate class of herbicides and is distinguished by its unique mode of action and high
efficacy at low application rates.[2][3] This technical guide provides an in-depth overview of the
discovery, synthesis, mode of action, and biological evaluation of florpyrauxifen-benzyl,
tailored for professionals in the fields of agrochemical research and development.

Florpyrauxifen-benzyl offers a valuable tool for weed management, particularly in rice
cultivation and aquatic environments.[4] Its distinct molecular interactions with the auxin
signaling pathway provide an alternative mechanism of action to combat herbicide-resistant
weeds.

Physicochemical and Toxicological Properties

A summary of the key physicochemical and toxicological properties of florpyrauxifen-benzyl is
presented in Table 1. The data has been compiled from various regulatory and scientific
sources.
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Property Value Reference(s)
benzyl 4-amino-3-chloro-6-(4-
chloro-2-fluoro-3-

IUPAC Name [5]

methoxyphenyl)-5-

fluoropyridine-2-carboxylate

CAS Registry Number

1390661-72-9

[5]

Molecular Formula

C20H14CI2F2N203

[5]

Molecular Weight

439.2 g/mol

[5]

Physical Form

Off-white to tan powder

Melting Point

137 °C

Decomposition Temperature

287 °C

Vapor Pressure

3.2x 10> Paat 20 °C

Water Solubility

<0.015 mg/L at 20 °C

Octanol-Water Partition

Coefficient (log Kow)

>5

Acute Oral Toxicity (LD50, rat)

>5000 mg/kg

Acute Dermal Toxicity (LD50,
rat)

>5000 mg/kg

Acute Inhalation Toxicity
(LC50, rat)

>5.23 mg/L

Synthesis of Florpyrauxifen-benzyi

The synthesis of florpyrauxifen-benzyl involves a multi-step process, with key steps being the

amination and chlorination of a substituted picolinate precursor. The following is a generalized

protocol based on patented synthetic routes.

Experimental Protocol: Synthesis of Florpyrauxifen-

benzyl
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Materials:

Benzyl 4,5-difluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate
e Anhydrous ammonia

e Anhydrous HCI

e Triethylamine (TEA)

e 1,3-dichloro-5,5-dimethylhydantoin (DCDMH)
e Toluene

e 2-Ethyl-1-hexanol

e Hexanes

o Water

Procedure:

e Amination:

o A solution of benzyl 4,5-difluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate in a
suitable solvent (e.g., 2-ethyl-1-hexanol) is charged into a pressure reactor.

o The reactor is pressurized with anhydrous ammonia and heated. The reaction is monitored
by HPLC until completion.

o Upon completion, the excess ammonia is vented, and the crude solution is filtered to
remove ammonium fluoride byproduct. The resulting intermediate is benzyl 4-amino-5-
fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate. An in-pot yield of approximately
85% has been reported for this step.[6]

e Chlorination:

o The intermediate from the amination step is dissolved in a solvent such as toluene.
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o Triethylamine is added to the solution, which is then heated.

o A chlorinating agent, such as 1,3-dichloro-5,5-dimethylhydantoin (DCDMH), is added to
the reaction mixture.

o The reaction is stirred at an elevated temperature and monitored by HPLC.

e Work-up and Isolation:
o After the chlorination is complete, the reaction mixture is washed with water.
o The organic layer is separated and the solvent is partially removed under vacuum.
o An anti-solvent, such as 2-ethyl-1-hexanol, is added to precipitate the product.

o The resulting slurry is cooled and filtered. The collected solid is washed with 2-ethyl-1-
hexanol and then with hexanes.

o The product, benzyl 4-amino-3-chloro-6-(4-chloro-2-fluoro-3-methoxyphenyl)-5-
fluoropicolinate (florpyrauxifen-benzyl), is dried under vacuum. An isolated yield of 84%
with 95.2% purity has been reported.[6]

Mode of Action and Signaling Pathway

Florpyrauxifen-benzyl is a synthetic auxin that mimics the natural plant hormone indole-3-
acetic acid (IAA).[2] It disrupts plant growth by causing an overload of auxin signaling. The
active form of the herbicide, florpyrauxifen acid (formed by de-esterification in the plant), acts
as a "molecular glue" between the TIR1/AFB family of auxin co-receptors and the Aux/IAA
transcriptional repressor proteins.[2] This interaction leads to the ubiquitination and subsequent
degradation of the Aux/IAA repressors by the 26S proteasome.[2] The degradation of these
repressors allows for the de-repression of Auxin Response Factors (ARFs), which are
transcription factors that regulate the expression of auxin-responsive genes.[7]

A key feature of florpyrauxifen-benzyl is its preferential binding to the AFB5 co-receptor over
the TIR1 co-receptor, which is the primary target for many other auxin herbicides like 2,4-D.[8]
This differential binding affinity may contribute to its unique herbicidal activity and its
effectiveness against weeds that have developed resistance to other auxin herbicides.
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The downstream effects of ARF activation include the overproduction of ethylene and abscisic
acid (ABA), leading to epinastic growth, senescence, and ultimately, plant death.[7]

Caption: Florpyrauxifen-benzyl signaling pathway.

Herbicidal Efficacy

Florpyrauxifen-benzyl demonstrates broad-spectrum control of various problematic weeds in
rice and aquatic systems. Its efficacy is often quantified by the GR50 value, which is the dose
of herbicide required to cause a 50% reduction in plant growth (fresh weight).

Weed Species Common Name GR50 (g ai/ha) Reference(s)
Echinochloa crus-galli ~ Barnyardgrass 1.0-36.9 [9]
Echinochloa oryzicola  Early watergrass 4.54 - 29.66 [10]
Aeschynomene indica  Indian jointvetch 0.20 [11]

Rice (Oryza sativa) cv. ]
) Rice 40.2 [12]
BRS Pampeira

Rice (Oryza sativa) cv.

Rice 120.7 [12]
IRGA 424 RI

Experimental Protocols for Biological Evaluation
Receptor Binding Assay (Surface Plasmon Resonance)

Surface Plasmon Resonance (SPR) is a technigue used to measure the binding affinity
between molecules in real-time. This generalized protocol describes how the binding of
florpyrauxifen (the active acid form) to the AFB5 receptor can be assessed.

Materials:
o Purified recombinant TIR1/AFB-ASK1 protein complexes (e.g., AtTIR1, AtAFB5)
 Biotinylated peptides corresponding to the degron domain of an Aux/IAA protein (e.g., IAA7)

e SPR instrument and sensor chips (e.g., streptavidin-coated)
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» Florpyrauxifen solutions at various concentrations
e Running buffer
Procedure:

o Chip Preparation: Immobilize the biotinylated Aux/IAA degron peptide onto the streptavidin-
coated sensor chip surface.

e Binding Analysis:

o Inject a solution containing the purified TIR1/AFB-ASK1 complex and a specific
concentration of florpyrauxifen over the sensor chip surface.

o Monitor the change in the SPR signal, which corresponds to the binding of the receptor
complex to the immobilized peptide in the presence of the herbicide.

o Regenerate the sensor chip surface between injections.
e Data Analysis:

o Fit the binding data to a suitable model to determine the association (ka) and dissociation
(kd) rate constants.

o Calculate the equilibrium dissociation constant (Kd = kd/ka), which is a measure of binding
affinity (a lower Kd indicates higher affinity).

Gene Expression Analysis (RT-qPCR)

Reverse transcription-quantitative polymerase chain reaction (RT-qgPCR) is used to measure
the changes in the expression of specific genes in response to herbicide treatment.

Materials:

o Plant tissue (e.g., from a susceptible weed species) treated with florpyrauxifen-benzyl and

a control group.

o RNA extraction kit
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e DNase |
o CDNA synthesis kit
e gPCR instrument and reagents (e.g., SYBR Green master mix)

o Primers for target genes (e.g., genes involved in the auxin response, such as specific ARFs
or GH3s) and reference genes (for normalization).

Procedure:

e Plant Treatment and Sample Collection: Treat plants with a defined concentration of
florpyrauxifen-benzyl. Collect tissue samples at various time points after treatment and
immediately freeze in liquid nitrogen.

e RNA Extraction and cDNA Synthesis:
o Extract total RNA from the plant tissue using a suitable Kkit.
o Treat the RNA with DNase | to remove any contaminating genomic DNA.
o Synthesize first-strand cDNA from the purified RNA.

e gPCR:

o Perform gPCR using the synthesized cDNA, gene-specific primers, and a qPCR master
mix.

o Include no-template controls and no-reverse-transcriptase controls to check for
contamination.

o Data Analysis:
o Determine the cycle threshold (Ct) values for each gene.

o Normalize the Ct values of the target genes to the Ct values of the reference genes.
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o Calculate the relative fold change in gene expression in the herbicide-treated samples
compared to the control samples using a method such as the 2-AACt method.

Experimental Workflow

The following diagram illustrates a typical workflow for the discovery and characterization of a
novel herbicide like florpyrauxifen-benzyl.
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Caption: General experimental workflow for herbicide discovery and development.
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Conclusion

Florpyrauxifen-benzyl represents a significant advancement in synthetic auxin herbicide
technology. Its novel structure and preferential binding to the AFB5 co-receptor provide a
distinct mode of action that is effective against a broad spectrum of weeds, including those
resistant to other herbicides. The information presented in this technical guide, including the
synthesis outline, mode of action, efficacy data, and experimental protocols, serves as a
valuable resource for researchers and professionals in the agrochemical industry. Further
research into the structure-activity relationships of the arylpicolinate class and the molecular
details of its interaction with the auxin signaling pathway will continue to drive the development
of next-generation weed management solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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